Cas no 87932-57-8 (1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide)
87932-57-8 structure
Product Name:1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
CAS No:87932-57-8
MF:C8H14IN5O
MW:323.134132862091
CID:650596
PubChem ID:71411779
Update Time:2025-04-19
1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide Chemical and Physical Properties
Names and Identifiers
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- 1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
- 2-amino-9-ethyl-7-methyl-1,8-dihydropurin-1-ium-6-one,iodide
- DTXSID30831369
- 87932-57-8
- 9-ethyl-7-methylguaninium iodide
- 2-Amino-9-ethyl-7-methyl-6-oxo-6,7,8,9-tetrahydro-1H-purin-1-ium iodide
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- Inchi: 1S/C8H13N5O.HI/c1-3-13-4-12(2)5-6(13)10-8(9)11-7(5)14;/h3-4H2,1-2H3,(H3,9,10,11,14);1H
- InChI Key: QVLFRTKGYUPBRK-UHFFFAOYSA-N
- SMILES: [I-].O=C1C2=C(N=C(N)[NH2+]1)N(CC)CN2C
Computed Properties
- Exact Mass: 323.02431g/mol
- Monoisotopic Mass: 323.02431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 346
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5Ų
1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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